Cas no 1361503-98-1 (2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361503-98-1
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923333
• Update Time: 2025-10-25

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-9-3-6(4-10(15)12(9)16)8-2-1-7(5-11(19)20)18-13(8)17/h1-4H,5H2,(H,19,20)
• InChI Key： VCXACXQWCFAQCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=C(N=C(CC(=O)O)C=C1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

Research Briefing on 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS: 1361503-98-1)

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS: 1361503-98-1) is a chemically synthesized small molecule that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique fluorinated and trichlorophenyl-substituted pyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid as a potent inhibitor of key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Its structural features, including the electron-withdrawing fluorine and trichlorophenyl groups, contribute to its high binding affinity and selectivity. In vitro assays have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has also been investigated for its role in cancer therapy. Preliminary data indicate that it may interfere with signaling pathways critical for tumor growth and metastasis, such as the NF-κB and MAPK pathways. Researchers have observed dose-dependent inhibition of cancer cell proliferation in several cell lines, including breast and colorectal cancer models. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid has been optimized to improve yield and purity, with recent advancements focusing on green chemistry approaches. Catalytic methods and solvent-free reactions have been employed to minimize environmental impact while maintaining high efficiency. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite its promising attributes, challenges remain in the development of this compound. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting researchers to explore prodrug strategies and formulation enhancements. Additionally, comprehensive toxicology assessments are underway to ensure safety and tolerability in potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid represents a compelling candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and broad biological activity profile position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges in drug development.